An In-depth Technical Guide to the Mechanism of Action of Antitumor Agent-88
An In-depth Technical Guide to the Mechanism of Action of Antitumor Agent-88
This technical guide provides a comprehensive overview of the core mechanism of action for "Antitumor agent-88," a term that appears to refer to multiple investigational compounds in preclinical and clinical development. The primary focus of this document is on SM-88 , a novel anti-cancer agent for which the most substantial data is publicly available. Additionally, this guide will cover available information on a distinct small molecule referred to as Antitumor agent-88 by MedchemExpress and an antibody-drug conjugate designated as RC88 .
This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the signaling pathways, experimental data, and methodologies associated with these agents.
SM-88: A Multi-faceted Approach to Cancer Therapy
SM-88 is an oral, modified dysfunctional tyrosine therapy designed to exploit the unique metabolic and cellular processes of cancer cells.[1] It is administered as part of a combination therapy, referred to as SMK Therapy, which includes melanin, phenytoin, and sirolimus.[2] The overarching mechanism of SM-88 is to induce significant oxidative stress within cancer cells, leading to their selective destruction.[3][4] This is achieved through a synergistic interplay of its components that modulate several key cellular pathways.
Core Mechanism of Action
The primary mechanism of SM-88 revolves around the elevation of reactive oxygen species (ROS) to cytotoxic levels within the tumor microenvironment, disruption of protein synthesis, and modulation of the immune response.[1][4]
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Induction of Oxidative Stress: SM-88 is designed to leverage the unique metabolic characteristics of cancer cells, specifically their high consumption of nonessential amino acids.[1] The combination therapy works to increase the levels of free radicals inside cancer cells, thereby inducing oxidative stress and leading to cell death.[3] The components of the SMK therapy contribute to this effect, with phenytoin and methoxsalen (a component of the broader therapy) increasing ROS levels through different pathways.[4]
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Disruption of Protein Synthesis: As a dysfunctional tyrosine analogue, SM-88 interferes with protein synthesis in tumor cells. This is particularly effective against proteins with a high tyrosine content, such as MUC1, which plays a role in mitigating ROS levels. By halting the expression of such proteins, SM-88 compromises the cancer cells' ability to manage the increased oxidative stress, ultimately triggering apoptosis.[4]
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Alterations in Autophagy: SM-88 appears to disrupt autophagy, a cellular process that cancer cells utilize for survival by recycling their own components.[1][5] By inhibiting this survival mechanism, SM-88 further sensitizes cancer cells to the induced oxidative stress.
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Immune Modulation: Preclinical studies have shown that SM-88 has a broad impact on the immune dynamics of the tumor microenvironment.[1] This includes a reduction in M2 macrophages, which are known to promote tumor growth, and a preservation of M1 polarized macrophages, which have antitumor effects.[1] This alteration in the M1/M2 macrophage ratio can help suppress tumor growth.[1] Additionally, SM-88 has been observed to lower intratumoral T-regulatory (T-reg) cell populations, potentially reducing immunosuppressive signaling.[1]
Signaling Pathways
The multifaceted mechanism of SM-88 involves the modulation of several interconnected signaling pathways. The following diagram illustrates the proposed signaling cascade leading to cancer cell death.
Caption: Proposed mechanism of action for SM-88 combination therapy.
Quantitative Data
The following tables summarize the quantitative data from preclinical and clinical studies of SM-88.
Table 1: Preclinical Efficacy of SM-88
| Experimental Model | Treatment Dose | Outcome | Source |
| HCT-116 colon cancer xenograft in athymic nude mice | 324 mg/kg daily | Significant reduction in tumor growth by day 19 | [1] |
| Pan02 pancreatic cancer xenograft in immune-competent mice | 75 mg/kg daily | Significant reduction in tumor growth by day 34 | [1] |
Table 2: Clinical Efficacy of SM-88 (TYME-88-Panc Trial)
| Patient Population | Endpoint | Result | Source |
| Advanced Pancreatic Cancer | Median Overall Survival (OS) | 6.4 months | [5] |
| Advanced Pancreatic Cancer | RECIST Clinical Benefit Rate (Stable Disease or better) | 44% | [5] |
| Advanced Pancreatic Cancer (patients with at least Stable Disease) | Reduction in Risk of Death (Hazard Ratio) | 92% (HR, 0.08; P = .02) | [5] |
Table 3: First-in-Human Study of SMK Therapy (including SM-88)
| Patient Population | Endpoint | Result | Source |
| Advanced Metastatic Cancer (n=30) | Clinical Benefit Rate (CR+PR+SD) | 90% | [2] |
| Advanced Metastatic Cancer (n=30) | Median Overall Survival | 29.8 months | [2] |
| Advanced Metastatic Cancer (n=30) | Median Progression-Free Survival | 13 months | [2] |
Experimental Protocols
Detailed experimental protocols are not fully available in the provided search results. However, the following outlines the methodologies for key experiments cited.
In Vivo Xenograft Studies:
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HCT-116 Colon Cancer Model:
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Animal Model: Female athymic nude mice.[1]
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Tumor Implantation: Subcutaneous implantation of HCT-116 cells.[1]
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Treatment Initiation: Treatment began when tumors reached a volume of 50-100 mm³.[1]
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Treatment Groups: Mice received either the vehicle alone or SM-88 at various doses, including 81 mg/kg, 162 mg/kg, and 324 mg/kg daily.[1]
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Endpoints: Tumor growth and animal survival were monitored.[1]
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-
Pan02 Pancreatic Cancer Model:
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Animal Model: Immune-competent mice.[1]
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Treatment Groups: Mice received either the vehicle alone or SM-88 at a daily dose of 75 mg/kg.[1]
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Endpoints: Tumor growth and animal survival were monitored. By day 34, all mice were reported to be alive with no significant differences in body weight changes.[1]
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Clinical Trials:
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TYME-88-Panc (Phase 2):
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First-in-Human Study (Phase 1):
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Patient Population: Subjects with advanced metastatic cancer (n=30).[2]
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Treatment: SMK Therapy (SM-88 with melanin, phenytoin, and sirolimus) administered for an initial 6-week cycle (5 days on, 2 off per week).[2]
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Endpoints: Safety, tolerability, clinical response (RECIST 1.1), overall survival, progression-free survival, and quality of life.[2]
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The following diagram illustrates a generalized workflow for the in vivo xenograft studies.
Caption: Generalized experimental workflow for in vivo xenograft studies.
Antitumor agent-88 (MedchemExpress)
A distinct small molecule, also referred to as "Antitumor agent-88," is available from MedchemExpress for research purposes. This compound exhibits a different mechanism of action compared to SM-88.
Core Mechanism of Action
This Antitumor agent-88 demonstrates potent antimitotic activity.[6] Its primary mechanisms include:
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Cell Cycle Arrest: It causes an accumulation of cells in the G2/M phase of the cell cycle.[6]
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Microtubule Disruption: The agent disrupts the microtubule and cytoskeleton in cancer cells that express CYP1A1.[6]
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CYP1A1 Inhibition: It acts as a competitive inhibitor of the CYP1A1 enzyme.[6]
Quantitative Data
Table 4: In Vitro Efficacy of Antitumor agent-88 (MedchemExpress)
| Cell Line | IC50 | Source |
| MCF-7 (breast cancer) | 200 nM (at 48h) | [6] |
| MDA-MB-231 (breast cancer) | >8600 nM | [6] |
| MDA-MB-468 (breast cancer) | 21 nM | [6] |
| SK-BR-3 (breast cancer) | 3.2 nM | [6] |
| HT-1080 (fibrosarcoma) transfected with CYP1A1 | 30 nM | [6] |
Table 5: In Vivo Efficacy of Antitumor agent-88 (MedchemExpress)
| Experimental Model | Treatment Dose | Outcome | Source |
| Chick embryos bearing HT-1080 CYP1A1 tumors | 1 µ g/egg | Reduced tumor weight by 49% | [6] |
Signaling Pathway
The following diagram illustrates the proposed mechanism of action for this small molecule.
Caption: Proposed mechanism of Antitumor agent-88 (MedchemExpress).
RC88: An Antibody-Drug Conjugate
RC88 is a mesothelin-targeting antibody-drug conjugate (ADC) being investigated for the treatment of malignant solid tumors.[7][8]
Core Mechanism of Action
The mechanism of RC88 is characteristic of an ADC:
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Target Binding: RC88 binds to mesothelin (MSLN) on the surface of tumor cells.[7]
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Internalization and Payload Release: Upon binding, the ADC-receptor complex is internalized through receptor-mediated endocytosis and trafficked to lysosomes. Inside the lysosomes, the cytotoxic payload, monomethyl auristatin E (MMAE), is released via protease cleavage.[7]
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Cytotoxicity: The released MMAE exerts its killing effect by arresting the tumor cell cycle in the G2/M phase, which induces apoptosis.[7]
Quantitative Data
Table 6: Preclinical Efficacy of RC88
| Experimental Model | Treatment Dose | Outcome | Source |
| H292-MSLN-9C8 xenograft | 3 mg/kg (q1w x 3) | Tumor regression to less than 201 mm³ | [7] |
| OVCAR3-MSLN-3# xenograft | 1.5 and 3 mg/kg (q1w x 3) | Significant tumor reduction | [7] |
Signaling Pathway
The following diagram depicts the mechanism of action for the RC88 antibody-drug conjugate.
Caption: Mechanism of action for the RC88 antibody-drug conjugate.
References
- 1. onclive.com [onclive.com]
- 2. A first-in-human study of the novel metabolism-based anti-cancer agent SM-88 in subjects with advanced metastatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. sm-88 - My Cancer Genome [mycancergenome.org]
- 4. onclive.com [onclive.com]
- 5. onclive.com [onclive.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. Translation of the efficacy of antibody–drug conjugates from preclinical to clinical using a semimechanistic PK/PD model: A case study with RC88 - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Translation of the efficacy of antibody-drug conjugates from preclinical to clinical using a semimechanistic PK/PD model: A case study with RC88 - PubMed [pubmed.ncbi.nlm.nih.gov]
